Cas no 54720-14-8 (7-methyltetraphene-12-carboxylic acid)
54720-14-8 structure
Product Name:7-methyltetraphene-12-carboxylic acid
CAS No:54720-14-8
MF:C20H14O2
MW:286.323965549469
CID:1590477
PubChem ID:148702
Update Time:2025-04-21
7-methyltetraphene-12-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-methyltetraphene-12-carboxylic acid
- 7-methylbenzo[a]anthracene-12-carboxylic acid
- 7-Methylbenz(a)anthracene-12-carboxylic acid
- DTXSID00203190
- 54720-14-8
- Benz(a)anthracene-12-carboxylic acid, 7-methyl-
-
- Inchi: 1S/C20H14O2/c1-12-14-7-4-5-9-17(14)19(20(21)22)18-15(12)11-10-13-6-2-3-8-16(13)18/h2-11H,1H3,(H,21,22)
- InChI Key: FVGOTACWJGRBDR-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C2=1)=O
Computed Properties
- Exact Mass: 286.09942
- Monoisotopic Mass: 286.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 5.6
Experimental Properties
- Density: 1.297
- Boiling Point: 562.1°C at 760 mmHg
- Flash Point: 244.9°C
- Refractive Index: 1.768
- PSA: 37.3
7-methyltetraphene-12-carboxylic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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